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In Vivo Administration Protocol

The table below summarizes the key parameters for administering Samotolisib in a mouse model of Acute

Liver Injury (ALI), as detailed in a 2021 study [1].

Parameter Specification
Study Objective Investigate hepatoprotective effects in LPS-induced sepsis model [1]
Dosage 5 mg/kg [1]

Route of Administration

Dosing Regimen

Vehicle/Formulation

Model

Intraperitoneal (IP) injection [1]

Preconditioning (administered prior to LPS challenge) [1]

Information not specified in available source [1]

C57BL/6 male mice (6-8 weeks old, 18-21 g) with LPS-induced ALI [1]

Experimental Workflow

The following diagram illustrates the overall workflow and key findings from the cited in vivo study:
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Mouse Model:
C57BL/6 males
LPS-induced ALI

Samotolisib Preconditioning
(5 mg/kg, IP injection)

Endpoint Analysis

Key Findings

Inhibited liver inflammation Activated Nedd4, promoting

Improved survival rate Reduced serum ALT/AST levels and damage caspase-11 ubiquitination/degradation

Click to download full resolution via product page

Mechanism of Action in the Studied Model

Samotolisib is a dual PI3K/mTOR inhibitor that targets all Class I PI3K isoforms, mTORCI1, and
mTORC2 [2] [3]. In this specific liver injury model, its protective effect was linked to the inhibition of the
caspase-11/GSDMD-mediated pyroptosis pathway [1]. The study proposed that Sametelisib acts through
the PI3K/AKT/mTOR signaling axis to activate the E3 ubiquitin ligase Nedd4, which then tags caspase-11

for ubiquitination and degradation, thereby reducing inflammatory cell death (pyroptosis) [1].

Practical Considerations for Researchers

¢ Formulation Gap: A significant limitation for protocol replication is the lack of a specified vehicle. In
vivo studies often use co-solvents like PEG 400, cyclodextrins, or aqueous suspensions with
stabilizers like methylcellulose.
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¢ Clinical Dosing Reference: A pediatric phase Il trial determined the Recommended Phase 2 Dose
(RP2D) for Samotolisib to be 115 mg/m?/dose administered orally twice daily [2]. This data can be
useful for dose extrapolation in other models.

¢ Toxicity Profile: Be aware that dose-limiting toxicities in clinical trials have included mucositis and
pneumonitis [2]. Hyperglycemia is a common class effect of PIBK/mTOR pathway inhibition and
should be monitored [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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